Cas no 2229443-81-4 (2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine
• CAS No: 2229443-81-4
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 5845180
• PubChem ID: 165682912
• Update Time: 2025-06-08

2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine
• EN300-1951326
• 2229443-81-4

• Inchi： 1S/C8H9F3N2/c9-6-1-2-7(13-4-6)3-8(10,11)5-12/h1-2,4H,3,5,12H2
• InChI Key： SQBBSHCEHGCFGK-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CN=1)F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine (CAS No. 2229443-81-4)

2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229443-81-4, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate the biological activity, metabolic stability, and pharmacokinetic properties of drug candidates. The structural motif of 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine combines a fluorinated propanamine backbone with a pyridine ring substituted at the 5-position by another fluorine atom, creating a unique scaffold that is potentially valuable for the development of novel therapeutic agents.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in drug design due to the ability of fluorine to influence various physicochemical properties. For instance, fluorine can enhance the lipophilicity of a molecule, improve its binding affinity to biological targets, and increase its metabolic stability by resisting degradation pathways such as oxidation. In the case of 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine, the presence of two fluorine atoms at the 2-position of the propanamine moiety and one at the 5-position of the pyridine ring suggests that this compound may exhibit enhanced bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The pyridine ring is a common pharmacophore in many bioactive molecules, often serving as an important recognition element for binding to biological targets such as enzymes and receptors. The substitution pattern in 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine, particularly the presence of a fluorine atom at the 5-position, may further enhance its interaction with specific binding sites by introducing additional hydrogen bonding or electrostatic interactions. This structural feature makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with increasing accuracy. By leveraging these tools, scientists have been able to identify potential leads for drug development more efficiently than ever before. In this context, 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine has been subjected to virtual screening and docking studies to evaluate its potential interactions with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer.

The synthesis of 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions, cross-coupling reactions, and protection-deprotection strategies to achieve the desired fluorinated amine structure. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluation.

In parallel with its synthetic development, 2,2-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine is being investigated in preclinical studies to assess its pharmacological properties. These studies aim to determine its efficacy, safety profile, and potential side effects in vitro and in vivo. Initial findings indicate that this compound demonstrates promising activity against selected disease models without significant toxicity at tested doses. However, further research is needed to fully understand its mechanism of action and long-term effects.

The impact of fluorination on drug design has been extensively documented in scientific literature. For example, fluoroaromatic compounds have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated analogs due to enhanced lipophilicity and metabolic stability. Similarly, fluorinated amides have been reported to possess increased binding affinity to biological targets due to favorable interactions with hydrogen bond donors and acceptors. These principles are exemplified by 2,2-difluoro-3-(5-fluoropyridin-2-y l)propan -1 -amine, which combines multiple fluorinated moieties into a single molecular entity.

The future prospects for CAS No. 2229443 -81 -4 are exciting given its unique structural features and preliminary biological activity. Researchers are exploring various derivatives of this compound with the aim of optimizing its therapeutic potential further. Additionally, advances in green chemistry may enable more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion, 2229443 -81 -4 represents an innovative molecule with significant potential in pharmaceutical research. Its combination of structural complexity and favorable physicochemical properties makes it an attractive candidate for further development into novel therapeutic agents targeting various diseases.